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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

For Researchers, Scientists, and Drug Development Professionals

Abstract

Citronellyl formate (CAS 105-85-1) is a monoterpenoid ester recognized for its characteristic
fresh, fruity, and floral aroma, reminiscent of rose and geranium. Predominantly utilized in the
fragrance and flavor industries, its physicochemical properties, synthesis, and safety profile are
of significant interest. This technical guide provides a comprehensive overview of citronellyl
formate, including its chemical and physical characteristics, a detailed synthesis protocol, and
an analysis of its biological and toxicological data. The information is curated to support
research, development, and safety assessment activities. While extensively evaluated for
dermatological effects, particularly skin sensitization, data on specific molecular signaling
pathways remains limited, reflecting its primary application in consumer goods rather than
therapeutics.

Physicochemical Properties

Citronellyl formate is a colorless to pale yellow liquid. Its identity and key physical and
chemical properties are summarized in the tables below. These properties are critical for its
application in various formulations and for predicting its environmental fate and transport.

Chemical Identity
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Identifier

Value

Chemical Name

3,7-dimethyloct-6-enyl formate

Citronellyl methanoate, Formic acid, citronellyl

Synonyms

ester
CAS Number 105-85-1
Molecular Formula C11H2002

Molecular Weight 184.28 g/mol [1]
SMILES CC(Cccc=Cc(c)cyccoc=0
InChlKey DZNVIZQPWLDQHI-UHFFFAQYSA-N

hvsical and Chemical :

Property Value Experimental Conditions
Appearance Colorless to pale yellow liquid Ambient

Odor Profile Fruity, floral, rose, green, citrus -

Boiling Point 235 °C 760 mmHg

Density 0.897 g/mL 25°C

Refractive Index 1.443 - 1.449 20 °C

Flash Point 92 °C (197.6 °F) Closed cup

Vapor Pressure 0.03495 mmHg 23 °C

Soluble in alcohol and most

Solubility oils; 16.2 mg/L in water -
(estimated)
logP 3.8 -

Synthesis and Manufacturing
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Citronellyl formate is synthetically produced via the direct esterification of citronellol with
formic acid.[1][2][3][4] This reaction is typically catalyzed by an acid. While industrial processes
are proprietary, a general laboratory-scale protocol can be outlined.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Citronellyl Formate
(CAS 105-85-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091523#citronellyl-formate-cas-number-105-85-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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